Cas no 2576-29-6 (2-(2-Chloroethyl)aminoethanol Hydrochloride)

• Product Name: 2-(2-Chloroethyl)aminoethanol Hydrochloride
• CAS No: 2576-29-6
• MF: C₄H₁₁Cl₂NO
• MW: 160.042239427567
• MDL: MFCD28559188
• CID: 287187
• PubChem ID: 24188197
• Update Time: 2025-10-28

2-(2-Chloroethyl)aminoethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-chloroethyl)amino]-, hydrochloride (1:1)
• 2-((2-CHLOROETHYL)AMINO)ETHANOLHCLSALT
• 2-((2-chloroethyl)amino)ethanol hydrochloride
• 2-(2-chloroethylamino)ethanol hydrochloride
• 2-((2-Chloroethyl)amino)ethanol HCl
• 2-[(2-chloroethyl)amino]ethanol hydrochloride
• HFPDWZDOAAAUSY-UHFFFAOYSA-N
• NSC73026
• 2-((2-chloroethyl)amino)ethanol HCL SALT
• 2-[(2-Chloroethyl)amino]ethan-1-ol--hydrogen chloride (1/1)
• 2-(2-chloroethylamino)ethanol;hydrochloride
• NSC-73026
• F50591
• AS-65673
• CAA57629
• DTXSID10637467
• 2-[(2-chloroethyl)amino]ethan-1-ol hydrochloride
• CS-0064563
• SCHEMBL3421486
• 2576-29-6
• AKOS030228780
• MFCD28559188
• SB75959
• BCP32716
• 2-((2-chloroethyl)amino)ethanolhydrochloride
• C4H11Cl2NO
• 2-[(2-chloroethyl)amino]ethanol
• 2-(2-Chloroethyl)aminoethanol Hydrochloride

• MDL： MFCD28559188
• Inchi： 1S/C4H10ClNO.ClH/c5-1-2-6-3-4-7;/h6-7H,1-4H2;1H
• InChI Key： HFPDWZDOAAAUSY-UHFFFAOYSA-N
• SMILES： ClCCNCCO.Cl

Computed Properties

• Exact Mass: 123.0452
• Monoisotopic Mass: 159.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.1
• Melting Point: NA
• Boiling Point: 230.2°Cat760mmHg
• Flash Point: 93°C
• Refractive Index: 1.456
• PSA: 32.26
• LogP: 1.00000

2-(2-Chloroethyl)aminoethanol Hydrochloride Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 2-(2-Chloroethyl)aminoethanol Hydrochloride

Comprehensive Overview of 2-(2-Chloroethyl)aminoethanol Hydrochloride (CAS No. 2576-29-6)

2-(2-Chloroethyl)aminoethanol Hydrochloride (CAS No. 2576-29-6) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its chloroethyl and aminoethanol functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural properties make it valuable for applications ranging from drug discovery to polymer chemistry. Researchers and industries prioritize this compound due to its reactivity and adaptability in complex synthetic pathways.

The growing interest in 2-(2-Chloroethyl)aminoethanol Hydrochloride aligns with broader trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists seek efficient methods to minimize waste and energy consumption during chemical production. This compound’s role in catalysis and bioconjugation has sparked discussions about its potential in eco-friendly processes. Additionally, its relevance in peptide modification and linker chemistry addresses the rising demand for precision in therapeutic agent design.

One of the most frequently asked questions about CAS No. 2576-29-6 revolves around its stability and storage conditions. Proper handling requires anhydrous environments and controlled temperatures to prevent degradation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring consistent performance in lab-scale and industrial applications. The compound’s solubility profile (e.g., in water and polar solvents) further enhances its utility across diverse reaction systems.

In pharmaceutical contexts, 2-(2-Chloroethyl)aminoethanol Hydrochloride is often explored for its potential in prodrug development and targeted drug delivery. Its ability to form stable conjugates with bioactive molecules has positioned it as a candidate for antibody-drug conjugates (ADCs), a rapidly advancing field in oncology. This aligns with the surge in searches for “ADC linker chemistry” and “site-specific drug modification”, reflecting the compound’s niche yet critical role.

From a commercial perspective, suppliers of 2576-29-6 emphasize compliance with Good Manufacturing Practices (GMP) to meet the stringent requirements of academic and industrial buyers. The compound’s pricing and availability are influenced by factors like raw material sourcing and regional demand, topics frequently queried in procurement forums. Furthermore, its integration into high-throughput screening libraries underscores its value in accelerating drug discovery pipelines.

Emerging studies also highlight the compound’s utility in nanomaterial functionalization, particularly in creating surface-modified nanoparticles for diagnostic and therapeutic applications. This intersects with trending searches on “nanocarrier synthesis” and “smart materials”, demonstrating its cross-disciplinary appeal. As research evolves, 2-(2-Chloroethyl)aminoethanol Hydrochloride continues to inspire innovations at the intersection of chemistry and biotechnology.

In summary, 2-(2-Chloroethyl)aminoethanol Hydrochloride (CAS No. 2576-29-6) remains a pivotal building block in modern chemistry. Its multifaceted applications, coupled with its alignment with sustainability and precision medicine trends, ensure its enduring relevance. For researchers navigating its properties or procurement, understanding its structural reactivity and handling protocols is essential to unlocking its full potential.